Cas no 58473-74-8 (Cinromide)

• Product Name: Cinromide
• CAS No: 58473-74-8
• MF: C₁₁H₁₂BrNO
• MW: 254.12308216095
• MDL: MFCD00075351
• CID: 374151
• PubChem ID: 688145
• Update Time: 2025-04-19

Cinromide Chemical and Physical Properties

Names and Identifiers

• 2-Propenamide,3-(3-bromophenyl)-N-ethyl-, (2E)-
• 3-(3-Bromophenyl)-N-ethylacrylamide
• TRANS-3-BROMO-N-ETHYLCINNAMAMIDE
• (e)-3-(3-bromophenyl)-n-ethyl-2-propenamide
• cinromide
• m-Bromo-N-ethylcinnamamide
• trans 3-bromo-N-ethylcinnamamide
• trans-3-Brom-N-ethylzimtsaeureamid
• Vumide
• (E)-m-Bromo-N-ethylcinnamamide
• Cinromidum [INN-Latin]
• Cinromide [USAN:INN]
• Cinromida [INN-Spanish]
• 2-Propenamide, 3-(3-bromophenyl)-N-ethyl-, (E)-
• M197KE7A5N
• LDCXGZCEMNMWIL-VOTSOKGWSA-N
• (2E)-3-(3-bromophenyl)-N-ethylprop-2-enamide
• 2-Propenamide, 3-(3-bromophenyl)-, (E)-
• DSSTox_CID_26417
• DSSTox_RID_81595
• DSSTox_GSID_46417
• Cinromidum
• C
• 3-(3-Bromophenyl)-N-ethyl-2-propenamide
• 3-Bromo-N-ethylcinnamamide
• DTXCID5026417
• NSC 335304
• NCGC00164530-01
• BW-122U
• MFCD00075351
• trans-3-Bromo-N-ethylcinnamamide, technical grade, 90%
• NS00123098
• (2E)-3-(3-Bromophenyl)-N-ethyl-2-propenamide #
• AB01563282_01
• (E)-3-(3-bromophenyl)-N-ethylprop-2-enamide
• CINROMIDE [MI]
• Tox21_112161_1
• 69449-19-0
• SCHEMBL35056
• 3-BROMO-N-ETHYLCINNAMAMIDE, TRANS
• GTPL10256
• NCGC00164530-03
• SR-01000883703
• 3-Bromo-N-ethylcinnamide
• UNII-M197KE7A5N
• D03513
• Cinromide (USAN/INN)
• CINROMIDE [USAN]
• CCG-213086
• CS-0013054
• SR-01000883703-1
• HY-B1274
• (E)-3-(3-Bromophenyl)-N-ethylacrylamide
• BRN 2257983
• CAS-58473-74-8
• NSC-335304
• DTXSID7046417
• AKOS008920173
• NSC335304
• CHEBI:135038
• SCHEMBL35055
• Z30281577
• Cinromida
• trans-3-Bromo-N-ethylcinnamamide, 99%
• TS-03434
• 58473-74-8
• NCGC00164530-02
• Q27283342
• CINROMIDE [INN]
• BW 122U
• CHEMBL93233
• Tox21_112161
• A12667
• (2E)-3-(3-Bromophenyl)-N-ethyl-2-propenamide; (E)-3-(3-Bromophenyl)-N-ethyl-2-propenamide; BW 122U; Vumide
• GLXC-20444
• BRD-K66241279-001-01-8
• DB-321771
• Cinromide

• MDL： MFCD00075351
• Inchi： 1S/C11H12BrNO/c1-2-13-11(14)7-6-9-4-3-5-10(12)8-9/h3-8H,2H2,1H3,(H,13,14)/b7-6+
• InChI Key： LDCXGZCEMNMWIL-VOTSOKGWSA-N
• SMILES： BrC1=CC=CC(=C1)/C=C/C(NCC)=O
• BRN： 2257983

Computed Properties

• Exact Mass: 253.01000
• Monoisotopic Mass: 253.010227
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.1
• XLogP3: 2.7

Experimental Properties

• Color/Form: Not available
• Density: 1.369
• Melting Point: 89-91 °C(lit.)
• Boiling Point: 417.5°Cat760mmHg
• Flash Point: 206.3°C
• Refractive Index: 1.591
• PSA: 29.10000
• LogP: 2.98930
• Solubility: Not available
• Merck: 13,2334

Cinromide Security Information

• WGK Germany：2
• Hazard Category Code： 36/37/38
• Safety Instruction： 26
• RTECS：UC6314000
• Hazardous Material Identification：
• Toxicity：LD50 in mice (mg/kg): 660 ±28 i.p.; 2277 ±250 orally (Soroko)
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid amides